Cas no 851288-81-8 (2-(phenylsulfanyl)cyclohex-1-ene-1-carbaldehyde)

• Product Name: 2-(phenylsulfanyl)cyclohex-1-ene-1-carbaldehyde
• CAS No: 851288-81-8
• MF: C₁₃H₁₄OS
• MW: 218.314662456512
• CID: 3107792
• PubChem ID: 2526121
• Update Time: 2025-05-19

2-(phenylsulfanyl)cyclohex-1-ene-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(phenylthio)cyclohex-1-ene-1-carbaldehyde
• 2-(phenylsulfanyl)cyclohex-1-ene-1-carbaldehyde
• C13H14OS
• CS-0224253
• 860-301-5
• 2-phenylsulfanylcyclohexene-1-carbaldehyde
• Z57984661
• EN300-11848
• BJB28881
• AKOS026729020
• F2124-0690
• 851288-81-8

• Inchi： 1S/C13H14OS/c14-10-11-6-4-5-9-13(11)15-12-7-2-1-3-8-12/h1-3,7-8,10H,4-6,9H2
• InChI Key： OJICQHXFPNCRRE-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1=C(C=O)CCCC1

Computed Properties

• Exact Mass: 218.07653624g/mol
• Monoisotopic Mass: 218.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-(phenylsulfanyl)cyclohex-1-ene-1-carbaldehyde

Comprehensive Guide to 2-(Phenylsulfanyl)cyclohex-1-ene-1-carbaldehyde (CAS No. 851288-81-8): Properties, Applications, and Market Insights

2-(Phenylsulfanyl)cyclohex-1-ene-1-carbaldehyde (CAS No. 851288-81-8) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and versatile applications. This compound, often referred to as phenylsulfanyl cyclohexenecarbaldehyde, features a cyclohexene ring substituted with a formyl group and a phenylthioether moiety. Its molecular formula is C₁₃H₁₄OS, and it is widely utilized in pharmaceutical intermediates, agrochemical synthesis, and materials science. Researchers and industry professionals frequently search for terms like "2-(phenylsulfanyl)cyclohex-1-ene-1-carbaldehyde uses" or "CAS 851288-81-8 suppliers", highlighting its growing relevance.

The chemical properties of 2-(phenylsulfanyl)cyclohex-1-ene-1-carbaldehyde make it a valuable building block in organic synthesis. Its aldehyde functional group allows for further derivatization, while the phenylsulfanyl group enhances its reactivity in nucleophilic substitution reactions. This compound typically appears as a pale yellow to amber liquid with a distinct aromatic odor, and its solubility profile includes compatibility with common organic solvents like dichloromethane, ethanol, and acetone. Analytical techniques such as GC-MS, HPLC, and NMR spectroscopy are commonly employed for its characterization, addressing frequent search queries like "how to analyze 2-(phenylsulfanyl)cyclohex-1-ene-1-carbaldehyde".

In the pharmaceutical industry, 2-(phenylsulfanyl)cyclohex-1-ene-1-carbaldehyde serves as a key intermediate for the synthesis of biologically active molecules. Recent studies have explored its potential in developing anti-inflammatory agents and antimicrobial compounds, aligning with the current global focus on novel therapeutic solutions. The compound's structural features enable the construction of complex heterocyclic systems, making it valuable for drug discovery programs. Researchers often inquire about "2-(phenylsulfanyl)cyclohex-1-ene-1-carbaldehyde in drug development", reflecting the growing interest in its medicinal chemistry applications.

The agrochemical sector has also identified 2-(phenylsulfanyl)cyclohex-1-ene-1-carbaldehyde as a promising precursor for crop protection agents. With increasing demand for sustainable agriculture solutions, this compound's derivatives have shown potential as plant growth regulators and pest control agents. Its molecular framework allows for the design of environmentally friendly alternatives to traditional pesticides, addressing trending searches like "green chemistry applications of phenylsulfanyl cyclohexenecarbaldehyde". Manufacturers are actively developing scalable synthesis routes to meet the rising market demand.

From a materials science perspective, 2-(phenylsulfanyl)cyclohex-1-ene-1-carbaldehyde has demonstrated utility in the development of advanced polymers and functional materials. The compound's ability to participate in click chemistry reactions and polymer cross-linking makes it valuable for creating specialty coatings and adhesives. Recent innovations in smart materials and self-healing polymers have further increased its industrial relevance, corresponding to popular search terms such as "CAS 851288-81-8 in material science".

The global market for 2-(phenylsulfanyl)cyclohex-1-ene-1-carbaldehyde has shown steady growth, driven by expanding applications across multiple industries. Asia-Pacific currently dominates production, with China and India emerging as major suppliers. Market analysts frequently search for "2-(phenylsulfanyl)cyclohex-1-ene-1-carbaldehyde price trends" and "CAS 851288-81-8 market forecast", indicating strong commercial interest. Regulatory compliance remains a key consideration, with manufacturers ensuring adherence to REACH and other international chemical safety standards.

Recent synthetic methodology improvements have enhanced the accessibility of 2-(phenylsulfanyl)cyclohex-1-ene-1-carbaldehyde. Modern catalytic systems and green chemistry approaches have reduced production costs while minimizing environmental impact. These advancements respond to frequent queries about "sustainable synthesis of phenylsulfanyl cyclohexenecarbaldehyde" and reflect the chemical industry's shift toward eco-friendly processes. Researchers continue to explore novel reaction pathways to further optimize the compound's production.

Quality control remains paramount when working with 2-(phenylsulfanyl)cyclohex-1-ene-1-carbaldehyde. Reputable suppliers provide comprehensive certificates of analysis detailing purity, moisture content, and impurity profiles. Industry professionals often search for "CAS 851288-81-8 specification sheet" and "2-(phenylsulfanyl)cyclohex-1-ene-1-carbaldehyde storage conditions", emphasizing the need for proper handling and characterization. Standard storage recommendations include protection from light and moisture in tightly sealed containers under inert atmosphere.

Future research directions for 2-(phenylsulfanyl)cyclohex-1-ene-1-carbaldehyde include exploring its potential in catalysis and energy storage applications. Preliminary studies suggest possible uses in organic photovoltaic materials and battery electrolytes, aligning with the global push toward renewable energy solutions. These emerging applications generate search queries like "phenylsulfanyl cyclohexenecarbaldehyde in energy applications", indicating expanding interest beyond traditional chemical uses.

In conclusion, 2-(phenylsulfanyl)cyclohex-1-ene-1-carbaldehyde (CAS No. 851288-81-8) represents a versatile and increasingly important chemical building block with diverse applications across multiple industries. Its unique structural features and reactivity profile continue to inspire innovation in pharmaceutical development, agrochemical formulation, and advanced material design. As research progresses and new applications emerge, this compound is poised to maintain its relevance in the evolving landscape of specialty chemicals.